Cas no 1260760-23-3 (2-Fluoro-6-hydroxybenzyl chloride)

• Product Name: 2-Fluoro-6-hydroxybenzyl chloride
• CAS No: 1260760-23-3
• MF: C₇H₆ClFO
• MW: 160.573344707489
• CID: 4791921
• Update Time: 2025-05-23

2-Fluoro-6-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-hydroxybenzyl chloride

• Inchi： 1S/C7H6ClFO/c8-4-5-6(9)2-1-3-7(5)10/h1-3,10H,4H2
• InChI Key： LGMTUPVEKLRFMF-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Additional information on 2-Fluoro-6-hydroxybenzyl chloride

Introduction to 2-Fluoro-6-Hydroxybenzyl Chloride (CAS No. 1260760-23-3)

2-Fluoro-6-hydroxybenzyl chloride, also known by its CAS number 1260760-23-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at the 2-position and a hydroxyl group at the 6-position, along with a benzyl chloride moiety. Its structure makes it highly reactive and suitable for a wide range of applications.

The synthesis of 2-fluoro-6-hydroxybenzyl chloride involves multi-step organic reactions, often utilizing fluorination and hydroxylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound is particularly valuable in the pharmaceutical industry due to its potential as an intermediate in drug development. For instance, it has been explored as a precursor for antiviral agents and anticancer drugs, where its reactivity and functional groups play crucial roles in molecular design.

In the field of materials science, 2-fluoro-6-hydroxybenzyl chloride has been utilized in the synthesis of advanced polymers and nanomaterials. Its ability to undergo various coupling reactions makes it an ideal building block for constructing complex architectures. Recent studies have highlighted its role in creating stimuli-responsive materials, which can change their properties in response to external conditions such as temperature or pH levels.

The chemical properties of CAS No. 1260760-23-3 are extensively studied to understand its reactivity under different conditions. Researchers have investigated its stability under thermal and photochemical conditions, revealing insights into its potential for use in high-performance applications. Additionally, computational chemistry methods have been employed to predict its electronic structure and reactivity, aiding in the design of novel chemical processes.

In terms of environmental impact, the degradation pathways of 2-fluoro-6-hydroxybenzyl chloride have been a focus of recent research. Understanding how this compound breaks down in natural environments is crucial for assessing its ecological safety. Studies suggest that it undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts.

The application of CAS No. 1260760-23-3 extends beyond traditional chemical industries into emerging fields such as green chemistry and sustainable manufacturing. Its use in developing eco-friendly catalysts and solvents has been explored, aligning with global efforts to reduce environmental footprint.

In conclusion, 2-fluoro-6-hydroxybenzyl chloride, with its unique structure and versatile reactivity, continues to be a focal point in both academic research and industrial applications. As new discoveries emerge, this compound is expected to play an even more significant role in shaping future advancements across multiple disciplines.